Cas no 2178989-09-6 (Urea, N-(5-chloro-6-methoxy-3-pyridinyl)-N'-(7-cyclopropyl-2-methylthiazolo[5,4-b]pyridin-6-yl)-)

• Product Name: Urea, N-(5-chloro-6-methoxy-3-pyridinyl)-N'-(7-cyclopropyl-2-methylthiazolo[5,4-b]pyridin-6-yl)-
• CAS No: 2178989-09-6
• MF: C₁₇H₁₆ClN₅O₂S
• MW: 389.859240531921
• CID: 5306626
• Update Time: 2025-10-23

Urea, N-(5-chloro-6-methoxy-3-pyridinyl)-N'-(7-cyclopropyl-2-methylthiazolo[5,4-b]pyridin-6-yl)- Chemical and Physical Properties

Names and Identifiers

• Urea, N-(5-chloro-6-methoxy-3-pyridinyl)-N'-(7-cyclopropyl-2-methylthiazolo[5,4-b]pyridin-6-yl)-

• Inchi： 1S/C17H16ClN5O2S/c1-8-21-14-13(9-3-4-9)12(7-20-16(14)26-8)23-17(24)22-10-5-11(18)15(25-2)19-6-10/h5-7,9H,3-4H2,1-2H3,(H2,22,23,24)
• InChI Key： YFVXBFAKGLRXTM-UHFFFAOYSA-N
• SMILES： N(C1=CC(Cl)=C(OC)N=C1)C(NC1=CN=C2SC(C)=NC2=C1C1CC1)=O

Additional information on Urea, N-(5-chloro-6-methoxy-3-pyridinyl)-N'-(7-cyclopropyl-2-methylthiazolo[5,4-b]pyridin-6-yl)-

Urea, N-(5-chloro-6-methoxy-3-pyridinyl)-N'-(7-cyclopropyl-2-methylthiazolo[5,4-b]pyridin-6-yl) - A Comprehensive Overview

The compound with CAS No 2178989-09-6, known as Urea, N-(5-chloro-6-methoxy-3-pyridinyl)-N'-(7-cyclopropyl-2-methylthiazolo[5,4-b]pyridin-6-yl), is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is notable for its complex structure, which incorporates a urea functional group linked to two distinct aromatic systems: a pyridine ring and a thiazolopyridine ring. The presence of substituents such as chlorine, methoxy, and cyclopropyl groups further enhances its chemical diversity and potential applications.

Recent studies have highlighted the importance of thiazolopyridine derivatives in drug discovery, particularly in the development of kinase inhibitors and other bioactive molecules. The cyclopropyl group in this compound adds unique steric and electronic properties, making it a promising candidate for modulating enzyme activity. Additionally, the methoxy substituent on the pyridine ring contributes to increased solubility and stability, which are critical factors in pharmaceutical applications.

One of the most intriguing aspects of this compound is its potential as a bioisostere. Bioisosteres are structural analogs that maintain similar biological activity but differ in their physical properties. By replacing certain groups with others while preserving the overall framework, researchers can optimize the compound's pharmacokinetic profile. For instance, the substitution of chlorine with other halogens or electron-withdrawing groups could lead to enhanced binding affinity to target proteins.

From a synthetic perspective, the construction of this compound involves a series of carefully designed reactions. The synthesis begins with the preparation of the pyridine derivative through Friedel-Crafts alkylation or similar methods. Subsequent steps involve the formation of the thiazolopyridine ring system via cyclization reactions under specific conditions. Finally, the urea linkage is established using coupling agents such as carbodiimides or through amidation reactions.

The application of this compound extends beyond traditional pharmaceuticals. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. For example, the thiazolopyridine moiety has been shown to exhibit interesting photophysical properties, which could be harnessed in light-emitting diodes (LEDs) or solar cells. Furthermore, the cyclopropyl group introduces strain that can be exploited in designing mechanically robust materials.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular modeling studies on this compound. These studies have provided insights into its conformational flexibility and interaction patterns with biological targets. For instance, molecular dynamics simulations have revealed that the methoxy group plays a crucial role in stabilizing key interactions within protein binding pockets.

In conclusion, Urea, N-(5-chloro-6-methoxy-3-pyridinyl)-N'-(7-cyclopropyl-2-methylthiazolo[5,4-b]pyridin-6-yl) represents a fascinating intersection of organic synthesis and functional materials science. Its complex structure and versatile substituents make it a valuable tool for exploring new frontiers in drug discovery and advanced materials development.